4-{4-[2-(4-bromophenyl)ethyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-[2-(4-bromophenyl)ethyl]piperazin-1-yl]-6-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C19H21BrN6/c20-17-4-2-16(3-5-17)6-9-24-10-12-25(13-11-24)18-14-19(22-15-21-18)26-8-1-7-23-26/h1-5,7-8,14-15H,6,9-13H2
• InChI Key: QBXCDZXBAIAGDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=C(C=C2)Br)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C19H21BrN6
• Molecular Weight: 413.3 g/mol

Description

The compound “4-{4-[2-(4-bromophenyl)ethyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine” is a complex organic molecule that contains a pyrimidine ring, a pyrazole ring, and a piperazine ring. The presence of these functional groups suggests that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. This can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in its structure. For instance, the bromophenyl group might undergo reactions typical of aromatic halides, while the piperazine ring might participate in reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups could affect its solubility in different solvents.

Mechanism of Action

Target of Action

It’s known that piperazine, a structural motif in the compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Biochemical Pathways

Compounds with a piperazine ring have been found to modulate a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

It’s known that the piperazine ring can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Compounds with a piperazine ring have been found to exhibit a variety of biological activities, depending on their specific targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, especially given the presence of a bromine atom, which could make this compound potentially hazardous.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and assessment of its potential applications in areas such as medicinal chemistry.